Cas no 898443-29-3 (3,9-dimethyl-1,7-bis2-(morpholin-4-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)
3,9-dimethyl-1,7-bis2-(morpholin-4-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties
Names and Identifiers
-
- 3,9-dimethyl-1,7-bis(2-morpholin-4-ylethyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
- 3,9-dimethyl-1,7-bis2-(morpholin-4-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
-
- Inchi: 1S/C21H32N8O4/c1-16-15-28-17-18(22-20(28)29(23-16)6-4-26-9-13-33-14-10-26)24(2)21(31)27(19(17)30)5-3-25-7-11-32-12-8-25/h3-15H2,1-2H3
- InChI Key: DPJBNJLIKKNWBE-UHFFFAOYSA-N
- SMILES: O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])N1C2=NC3=C(C(N(C(N3C([H])([H])[H])=O)C([H])([H])C([H])([H])N3C([H])([H])C([H])([H])OC([H])([H])C3([H])[H])=O)N2C([H])([H])C(C([H])([H])[H])=N1
3,9-dimethyl-1,7-bis2-(morpholin-4-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2644-0279-2μmol |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-5μmol |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-10μmol |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-20μmol |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-1mg |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-2mg |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-3mg |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-4mg |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-5mg |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2644-0279-10mg |
3,9-dimethyl-1,7-bis[2-(morpholin-4-yl)ethyl]-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purine-6,8-dione |
898443-29-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3,9-dimethyl-1,7-bis2-(morpholin-4-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3,9-dimethyl-1,7-bis2-(morpholin-4-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
Compound CAS No 898443-29-3: 3,9-Dimethyl-1,7-Bis(2-(Morpholin-4-Yl)Ethyl)-1H,4H,6H,7H,8H,9H-1,2,4-Triazino[4,3-g]Purine-6,8-Dione
The compound with CAS No 898443-29-3 is a highly specialized chemical entity known as 3,9-dimethyl-1,7-bis(2-(morpholin-4-yl)ethyl)-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential bioactivity. The purine skeleton serves as a foundational structure for various biologically active compounds, including nucleosides and anticancer agents.
Recent studies have highlighted the importance of purine analogs in drug discovery. The morpholine substituents present in this compound are known for their ability to enhance solubility and improve pharmacokinetic profiles. Morpholine groups are commonly used in medicinal chemistry to modulate the physical and chemical properties of molecules. The dimethyl groups at positions 3 and 9 further contribute to the molecule's stability and potential interactions with biological targets.
The triazino[4,3-g]purine core is a fused bicyclic system that introduces additional complexity to the molecule. This structure is reminiscent of certain natural products and has been shown to exhibit interesting biological activities. The dione functional groups at positions 6 and 8 suggest potential redox activity or participation in hydrogen bonding interactions with biomolecules.
From a synthetic perspective,this compound is synthesized through a multi-step process involving advanced organic chemistry techniques. Key steps include the construction of the purine ring system followed by the introduction of morpholine substituents via nucleophilic substitution or coupling reactions. The methyl groups are typically introduced through alkylation or methylation reactions under controlled conditions.
Recent research has focused on evaluating the bioactivity profile of this compound. Initial studies indicate that it may exhibit selective activity against certain enzyme targets or cellular pathways. For instance,in vitro assays have shown promising results in inhibiting key enzymes involved in cancer progression. These findings underscore its potential as a lead compound for drug development.
In terms of applications,this compound is currently under investigation for its potential role in oncology. Its ability to modulate specific cellular pathways makes it a candidate for targeted therapies. Additionally,preclinical studies are exploring its efficacy in models of inflammatory diseases, where modulation of purine signaling pathways is implicated.
The structural complexity of this compound presents both opportunities and challenges for further research. On one hand,its intricate architecture allows for fine-tuning of biological activity through chemical modifications. On the other hand,synthesis optimization and scalability remain critical areas for development to facilitate its transition from laboratory studies to clinical applications.
Looking ahead,collaborative efforts between chemists and biologists will be essential to fully harness the potential of this compound. Advanced computational tools are being employed to predict its binding modes and optimize its pharmacokinetic properties. Furthermore,in vivo studies are being designed to assess its safety profile and therapeutic index.
In conclusion,CAS No 898443-29-3 represents a promising lead compound in the realm of purine-based drug discovery.The combination of its unique structural features,morpholine substituents,and dione functionalities positions it as a valuable tool for exploring novel therapeutic strategies.Across multiple disciplines from organic synthesis to pharmacology,this compound continues to be an area of intense scientific interest.
898443-29-3 (3,9-dimethyl-1,7-bis2-(morpholin-4-yl)ethyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)